Cas no 543683-45-0 (2-(2-methyl-4-nitrophenyl)acetonitrile)

• Product name: 2-(2-methyl-4-nitrophenyl)acetonitrile
• CAS No: 543683-45-0
• MF: C₉H₈N₂O₂
• MW: 176.172
• MDL: MFCD18291973
• CID: 3370934
• PubChem ID: 23441474

2-(2-methyl-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 2-METHYL-4-NITRO-
• SCHEMBL2817314
• TWA68345
• AKOS006176071
• 543683-45-0
• (2-methyl-4-nitrophenyl)acetonitrile
• OUQQDRKIUQLOOI-UHFFFAOYSA-N
• (2-methyl-4-nitro-phenyl)-acetonitrile
• Z1098233826
• A1-29202
• G50179
• EN300-201515
• 2-(2-methyl-4-nitrophenyl)acetonitrile

• MDL： MFCD18291973
• Inchi： InChI=1S/C9H8N2O2/c1-7-6-9(11(12)13)3-2-8(7)4-5-10/h2-3,6H,4H2,1H3
• InChI Key： OUQQDRKIUQLOOI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-methyl-4-nitrophenyl)acetonitrile

测试